Cas no 1164538-77-5 (3-(2-Chloro-6-fluorophenyl)-1-(4-fluorophenyl)-2-propen-1-one)

• Product Name: 3-(2-Chloro-6-fluorophenyl)-1-(4-fluorophenyl)-2-propen-1-one
• CAS No: 1164538-77-5
• MF: C₁₅H₉ClF₂O
• MW: 278.681170225143
• MDL: MFCD01315395
• CID: 4574473
• Update Time: 2025-06-14

3-(2-Chloro-6-fluorophenyl)-1-(4-fluorophenyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-CHLORO-6-FLUOROPHENYL)-1-(4-FLUOROPHENYL)-2-PROPEN-1-ONE
• (2E)-3-(2-chloro-6-fluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one
• 3-(2-Chloro-6-fluorophenyl)-1-(4-fluorophenyl)-2-propen-1-one

• MDL： MFCD01315395
• Inchi： 1S/C15H9ClF2O/c16-13-2-1-3-14(18)12(13)8-9-15(19)10-4-6-11(17)7-5-10/h1-9H/b9-8+
• InChI Key： IVBDQOVDKGCUHI-CMDGGOBGSA-N
• SMILES： C(C1=CC=C(F)C=C1)(=O)/C=C/C1=C(F)C=CC=C1Cl

Additional information on 3-(2-Chloro-6-fluorophenyl)-1-(4-fluorophenyl)-2-propen-1-one

Research Briefing on 3-(2-Chloro-6-fluorophenyl)-1-(4-fluorophenyl)-2-propen-1-one (CAS: 1164538-77-5)

Recent studies have highlighted the growing interest in the chemical compound 3-(2-Chloro-6-fluorophenyl)-1-(4-fluorophenyl)-2-propen-1-one (CAS: 1164538-77-5) due to its potential applications in medicinal chemistry and drug development. This chalcone derivative has been investigated for its unique structural properties and biological activities, particularly in the context of anti-inflammatory, anticancer, and antimicrobial therapies. The compound's molecular framework, characterized by the presence of halogenated phenyl rings, makes it a promising candidate for further pharmacological exploration.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 3-(2-Chloro-6-fluorophenyl)-1-(4-fluorophenyl)-2-propen-1-one. The research team employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by in vitro assays to assess its efficacy against various cancer cell lines. Results indicated significant inhibitory effects on the proliferation of breast and lung cancer cells, with IC50 values in the low micromolar range. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a chemotherapeutic agent.

In addition to its anticancer properties, recent investigations have also focused on the compound's anti-inflammatory potential. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(2-Chloro-6-fluorophenyl)-1-(4-fluorophenyl)-2-propen-1-one exhibits potent inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The compound demonstrated selectivity for COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a lead compound for developing novel anti-inflammatory therapeutics.

Further research has explored the antimicrobial activity of this chalcone derivative. A 2023 preprint in ChemRxiv detailed its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell membranes, as evidenced by electron microscopy and membrane permeability assays. These results underscore its potential as a scaffold for designing new antibiotics to address the global challenge of antimicrobial resistance.

Despite these promising findings, challenges remain in the development of 3-(2-Chloro-6-fluorophenyl)-1-(4-fluorophenyl)-2-propen-1-one as a therapeutic agent. Pharmacokinetic studies reported in a 2023 issue of European Journal of Pharmaceutical Sciences indicate that the compound exhibits moderate bioavailability and rapid metabolism in vivo. Researchers are currently exploring structural modifications and formulation strategies to improve its drug-like properties, such as solubility and metabolic stability. These efforts are critical for advancing the compound from preclinical studies to clinical trials.

In conclusion, 3-(2-Chloro-6-fluorophenyl)-1-(4-fluorophenyl)-2-propen-1-one (CAS: 1164538-77-5) represents a versatile chemical scaffold with multiple pharmacological applications. Ongoing research continues to uncover its potential in oncology, inflammation, and infectious disease treatment. Future directions include structure-activity relationship (SAR) studies to optimize its biological activity and the development of targeted delivery systems to enhance its therapeutic efficacy. As the scientific community gains a deeper understanding of this compound's mechanisms of action, it may emerge as a valuable tool in the fight against various diseases.